Cas no 921794-79-8 (N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-3,4,5-trimethoxybenzamide)

• Product Name: N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-3,4,5-trimethoxybenzamide
• CAS No: 921794-79-8
• MF: C₂₄H₃₀N₂O₆
• MW: 442.504806995392
• CID: 6216166
• PubChem ID: 40886807
• Update Time: 2025-10-19

N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-3,4,5-trimethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-3,4,5-trimethoxybenzamide
• N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-3,4,5-trimethoxybenzamide
• N-(3,3-dimethyl-4-oxo-5-propyl-2H-1,5-benzoxazepin-8-yl)-3,4,5-trimethoxybenzamide
• F2261-0324
• AKOS024632808
• 921794-79-8

• Inchi： 1S/C24H30N2O6/c1-7-10-26-17-9-8-16(13-18(17)32-14-24(2,3)23(26)28)25-22(27)15-11-19(29-4)21(31-6)20(12-15)30-5/h8-9,11-13H,7,10,14H2,1-6H3,(H,25,27)
• InChI Key： LQIGWIADUXPYEQ-UHFFFAOYSA-N
• SMILES： O1C2C=C(C=CC=2N(CCC)C(C(C)(C)C1)=O)NC(C1C=C(C(=C(C=1)OC)OC)OC)=O

Computed Properties

• Exact Mass: 442.21038668g/mol
• Monoisotopic Mass: 442.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 642
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 86.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines Benzoxazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines

Additional information on N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-3,4,5-trimethoxybenzamide

N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-3,4,5-trimethoxybenzamide: A Comprehensive Overview

N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-3,4,5-trimethoxybenzamide (CAS No. 921794-79-8) is a specialized organic compound that has garnered significant interest in pharmaceutical research and medicinal chemistry. This benzoxazepine derivative features a unique molecular structure, combining a tetrahydro-1,5-benzoxazepine core with a 3,4,5-trimethoxybenzamide moiety. Its complex architecture makes it a promising candidate for various therapeutic applications, particularly in the realm of central nervous system (CNS) disorders and inflammatory conditions.

The compound's molecular formula is C₂₅H₃₀N₂O₅, with a molecular weight of 438.52 g/mol. Its structural features include a 3,3-dimethyl group, a 4-oxo functionality, and a 5-propyl substituent on the benzoxazepine ring system. The presence of trimethoxybenzamide at the 8-position enhances its potential for bioactivity and target selectivity. Researchers have been particularly interested in its potential as a modulator of neurotransmitter systems, given its structural similarity to known psychoactive compounds.

Recent studies have explored the pharmacokinetic properties of N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-3,4,5-trimethoxybenzamide, with particular focus on its blood-brain barrier permeability and metabolic stability. The compound demonstrates favorable lipophilicity (logP ≈ 3.2), suggesting good membrane penetration capabilities. Its solubility profile in various solvents makes it suitable for formulation development, addressing one of the key challenges in drug discovery for CNS targets.

The synthetic pathway for CAS 921794-79-8 typically involves multi-step organic transformations, starting from commercially available benzoxazepine precursors. Key steps include ring formation, N-alkylation, and amide coupling reactions. Process chemists have optimized these synthetic routes to improve yield and purity, making the compound more accessible for research purposes. Recent advances in flow chemistry have further enhanced the scalability of its production.

In the context of current drug discovery trends, N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-3,4,5-trimethoxybenzamide represents an interesting case study in structure-activity relationship (SAR) optimization. Medicinal chemists are particularly interested in how modifications to the propyl group or methoxy substitutions might affect its biological activity. These investigations align with the growing demand for novel neuroactive compounds that can address unmet medical needs in neurological disorders.

The compound's potential mechanisms of action are currently under investigation, with preliminary data suggesting possible interactions with G-protein coupled receptors (GPCRs) and ion channels in the CNS. This has sparked interest in its application for mood disorders, neuropathic pain, and cognitive enhancement. However, it's important to note that these potential applications are still in the preclinical research stage, and further studies are needed to validate these hypotheses.

From a market perspective, the growing interest in neurological therapeutics has increased demand for specialized compounds like CAS 921794-79-8. Pharmaceutical companies and research institutions are actively investigating similar benzoxazepine derivatives as part of their drug development pipelines. The compound's unique structure makes it valuable for patent landscaping and intellectual property strategies in the competitive field of CNS drug discovery.

Quality control and analytical characterization of N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-3,4,5-trimethoxybenzamide typically involve advanced techniques such as HPLC, mass spectrometry, and NMR spectroscopy. These methods ensure the compound meets the stringent purity requirements for pharmaceutical research. Recent advancements in analytical technology have improved the detection and quantification of potential impurities and degradation products.

In the broader context of medicinal chemistry, CAS 921794-79-8 exemplifies the ongoing trend toward complex heterocyclic compounds with potential therapeutic value. Its development reflects the pharmaceutical industry's focus on targeted therapies and precision medicine. As research continues, this compound may contribute to our understanding of molecular interactions in the CNS and potentially lead to new treatment options for challenging neurological conditions.

For researchers working with N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-3,4,5-trimethoxybenzamide, proper storage conditions (typically at -20°C in a dry environment) and handling procedures are essential to maintain compound stability. The growing availability of this compound from specialized chemical suppliers has facilitated its use in diverse research applications, from basic science to applied drug development programs.